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Compound of Interest

Compound Name: 3-(Benzyloxy)benzoyl chloride

Cat. No.: B1276096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the core physicochemical properties of 3-
(Benzyloxy)benzoyl chloride, a key reagent and building block in organic synthesis. The

information is presented to support research and development activities where precise

molecular characteristics are essential.

Core Molecular Data
The fundamental molecular formula and weight are foundational for all stoichiometric

calculations, analytical characterizations, and experimental designs. These values are derived

from the compound's elemental composition.

Parameter Value Source

Chemical Name 3-(Benzyloxy)benzoyl chloride N/A

Synonyms

3-(Phenylmethoxy)benzoyl

chloride, 3-Benzyloxybenzoic

acid chloride

[1][2]

Molecular Formula C₁₄H₁₁ClO₂ [1][2][3]

Molecular Weight 246.69 g/mol [1][2][3]

CAS Number 61535-46-4 [3][4]
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Methodology for Determination
The molecular formula and weight of a compound like 3-(Benzyloxy)benzoyl chloride are

established through a combination of analytical techniques that provide empirical data and

structural confirmation.

2.1 Elemental Analysis This experimental technique determines the mass percentages of the

individual elements (carbon, hydrogen, oxygen, chlorine) in a pure sample. The resulting

percentage composition is used to derive the empirical formula, which represents the simplest

whole-number ratio of atoms in the compound.

2.2 Mass Spectrometry (MS) Mass spectrometry is a critical tool for determining the exact

molecular weight of a compound. In this process:

A sample is ionized, creating charged molecules or molecular fragments.

These ions are accelerated and deflected by a magnetic or electric field.

The mass-to-charge ratio (m/z) of the ions is measured.

For 3-(Benzyloxy)benzoyl chloride, high-resolution mass spectrometry (HRMS) can provide a

highly accurate mass measurement, which helps to confirm the molecular formula by matching

the experimental mass to the calculated theoretical mass.

2.3 Spectroscopic Confirmation While not used for direct molecular weight determination,

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectroscopy are essential for confirming the compound's structural integrity. This structural

confirmation validates that the measured molecular weight corresponds to the correct isomer,

in this case, the 3-position substitution of the benzoyl chloride ring.

Logical Derivation of Molecular Properties
The relationship between a chemical's structure and its fundamental properties follows a clear

logical path. The diagram below illustrates how the molecular formula and weight are derived

from the constituent atoms and their arrangement.
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3-(Benzyloxy)benzoyl chloride

Chemical Structure

is defined by

Elemental Composition
(C, H, Cl, O)

determines

Molecular Formula
C₁₄H₁₁ClO₂

leads to

Molecular Weight
246.69 g/mol

calculates to
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Caption: Logical workflow from chemical identity to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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